Cas no 303796-68-1 (N-(2-methoxyphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide)

• Product Name: N-(2-methoxyphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• CAS No: 303796-68-1
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 6602114
• PubChem ID: 2834469
• Update Time: 2025-11-01

N-(2-methoxyphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• N-(2-methoxyphenyl)-2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide
• 2H-1,4-Benzothiazine-2-acetamide, 3,4-dihydro-N-(2-methoxyphenyl)-3-oxo-
• AKOS000524758
• Oprea1_253876
• Oprea1_166187
• AF-399/34136051
• SR-01000499016-1
• Cambridge id 5217824
• ZINC00080794
• AKOS016193631
• NCGC00335770-01
• N-(2-methoxyphenyl)-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• CBDivE_004651
• AB01326733-02
• Z31269247
• F0030-0064
• 303796-68-1
• SR-01000499016

• Inchi： 1S/C17H16N2O3S/c1-22-13-8-4-2-6-11(13)18-16(20)10-15-17(21)19-12-7-3-5-9-14(12)23-15/h2-9,15H,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key： CIZZZPOLANIAHV-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2NC(=O)C1CC(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Melting Point: 182-185 °C(Solv: ethanol (64-17-5))
• Boiling Point: 590.5±40.0 °C(Predicted)
• pka: 12.50±0.40(Predicted)

Additional information on N-(2-methoxyphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

N-(2-methoxyphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide (CAS No. 303796-68-1): A Comprehensive Overview

N-(2-methoxyphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide (CAS No. 303796-68-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of N-(2-methoxyphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide.

Chemical Structure and Synthesis

The chemical structure of N-(2-methoxyphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide is characterized by a benzothiazine core linked to a substituted acetamide moiety. The presence of the methoxy group on the phenyl ring and the oxo group on the benzothiazine ring contributes to its unique pharmacological profile. The synthesis of this compound typically involves a multi-step process that includes the formation of the benzothiazine core and subsequent functionalization with the desired substituents.

One common synthetic route involves the reaction of 2-aminothiophenol with an appropriate ketone to form the benzothiazine core. This intermediate is then acetylated and further modified to introduce the methoxyphenyl group. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, leading to more scalable and environmentally friendly processes.

Biological Activities

N-(2-methoxyphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide has been extensively studied for its biological activities. One of its most notable properties is its anti-inflammatory effect. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in various cell models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2-methoxyphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide has also demonstrated analgesic activity. Studies have shown that it can effectively reduce pain in animal models of neuropathic pain and postoperative pain. The mechanism behind its analgesic effect is thought to involve modulation of nociceptive pathways in the central nervous system.

Neuroprotective Properties

Another area of interest for N-(2-methoxyphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-y l)acetamide is its neuroprotective potential. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This property makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The neuroprotective effects of N-(2-methoxyphenyl)-2-(3-o xo - 3 , 4 - dihydro - 2 H - 1 , 4 - benzothiazin - 2 - yl ) acetamide have been attributed to its ability to modulate key signaling pathways involved in neuronal survival and function. For example, it has been shown to activate the Nrf2 pathway, which plays a crucial role in protecting cells from oxidative damage.

Clinical Trials and Future Prospects

The promising preclinical results with N-(2-meth oxy phen yl ) - 2 -( 3 - ox o - 3 , 4 - dihydro - 2 H - 1 , 4 - ben zot hiazi n - 2 - yl ) acet amide have led to increased interest in its clinical development. Several early-stage clinical trials are currently underway to evaluate its safety and efficacy in treating various conditions such as chronic pain and neurodegenerative disorders.

Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics and long-term safety profile. The ongoing clinical trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

Conclusion

N -( 2 - meth oxy phen yl ) - 2 -( 3 - ox o - 3 , 4 - dihydro - 2 H - 1 , 4 - ben zot hiazi n - 2 - yl ) acet amide (CAS No. 303796-68-1) is a multifaceted compound with a wide range of biological activities. Its anti-inflammatory, analgesic, and neuroprotective properties make it a promising candidate for various therapeutic applications. Ongoing research and clinical trials are expected to further elucidate its potential benefits and pave the way for its use in clinical practice.